Cas no 4014-61-3 (1-(propan-2-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 1-(propan-2-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 4014-61-3
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 925366
• PubChem ID: 227092
• Update Time: 2025-09-22

1-(propan-2-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine
• 1-(propan-2-yl)-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine
• 1-isopropyl-4-amino-pyrazolo[3,4-d]pyrimidine
• 1-Isopropyl-4-aminopyrazolo< 3,4-d> pyrimidin
• 4-Amino-1-isopropyl-pyrazolo< 3.4-d> pyrimidin
• AC1Q4VCR
• AR-1B3245
• CTK4I2524
• KST-1B4897
• NSC18275
• &nbsp;
• 1-(propan-2-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• EN300-1644905
• SCHEMBL12206789
• 1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3, 4-amino-1-isopropyl-
• AKOS012323461
• 1H-Pyrazolo[3, 1-(1-methylethyl)-
• 1-Isopropyl-4-aminopyrazolo[3,4-d]pyrimidine
• 4014-61-3
• NSC-18275
• DS-003075
• DTXSID80280727

• Inchi： 1S/C8H11N5/c1-5(2)13-8-6(3-12-13)7(9)10-4-11-8/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key： SATDXXCPAMBXAH-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N)N=CN=2)C=N1)C(C)C

Computed Properties

• Exact Mass: 177.10163
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62
• LogP: 1.57060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines